Cas no 179817-96-0 (5-(1-Propynyl)-2’-O-methylcytidine)

• Product Name: 5-(1-Propynyl)-2’-O-methylcytidine
• CAS No: 179817-96-0
• MF: C₁₃H₁₇N₃O₅
• MW: 295.291183233261
• CID: 139057
• PubChem ID: 20646474
• Update Time: 2025-04-19

5-(1-Propynyl)-2’-O-methylcytidine Chemical and Physical Properties

Names and Identifiers

• Cytidine,2'-O-methyl-5-(1-propynyl)- (9CI)
• 4-amino-1-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-5-prop-1-ynylpyrimidin-2-one
• 5-(1-PROPYNYL)-2’-O-METHYLCYTIDINE
• 5-(1-PROPYNYL)-2A'A inverted exclamation markA'A -O-METHYLCYTIDINE
• AG-E-30089
• CTK4D7400
• I14-41210
• SureCN1060840
• 2'-O-Methyl-5-propynylcytidine
• 5-(1-PROPYNYL)-2'-O-METHYLCYTIDINE
• 2'-O-Methyl-5-prop-1-yn-1-ylcytidine
• 179817-96-0
• Cytidine, 2'-O-methyl-5-(1-propynyl)- (9CI)
• SCHEMBL1060840
• 4-Amino-1-((2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxytetrahydrofuran-2-yl)-5-(prop-1-yn-1-yl)pyrimidin-2(1H)-one
• DTXSID90609243
• 4-amino-1-((2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxytetrahydrofuran-2-yl)-5-(prop-1-ynyl)pyrimidin-2(1H)-one
• AKOS015914620
• Cytidine,2'-O-methyl-5-(1-propynyl)-(9ci)
• 5-(1-Propynyl)-2’-O-methylcytidine

• Inchi： 1S/C13H17N3O5/c1-3-4-7-5-16(13(19)15-11(7)14)12-10(20-2)9(18)8(6-17)21-12/h5,8-10,12,17-18H,6H2,1-2H3,(H2,14,15,19)/t8-,9-,10-,12-/m1/s1
• InChI Key： RDNYOZGTGXUIIY-DNRKLUKYSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(N=C(C(C#CC)=C1)N)=O)OC)O

Computed Properties

• Exact Mass: 295.11700
• Monoisotopic Mass: 295.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 119.83000
• LogP: -0.95630